Cas no 100487-82-9 (Methyl 2-(4-bromo-2-nitrophenyl)acetate)

• Product Name: Methyl 2-(4-bromo-2-nitrophenyl)acetate
• CAS No: 100487-82-9
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD09027267
• CID: 124119
• PubChem ID: 15740598
• Update Time: 2025-06-11

Methyl 2-(4-bromo-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-bromo-2-nitrophenyl)acetate
• Benzeneacetic acid,4-bromo-2-nitro-, methyl ester
• 4-bromo-2-nitro-benzoic acid methyl ester
• 4-bromo-2-nitrophenylpyruvic acid methyl ester
• FC1043
• Methyl 4-bromo-2-nitrophenylacetate
• OR7152
• (4-Bromo-2-nitrophenyl)aceticacid methyl ester
• 2-(4-Bromo-2-nitrophenyl)acetic acid methyl ester
• Methyl (4-bromo-2-nitrophenyl)acetate
• methyl 2-(4-bromo-2-nitrophenyl) acetate
• MFCD09027267
• SCHEMBL1613045
• (4-bromo-2-nitro-phenyl)-acetic acid methyl ester
• A897431
• AS-68362
• AKOS015835562
• DTXSID40577761
• SY103834
• Methyl 4-Bromo-2-nitrophenylacetae
• CS-0037538
• METHYL2-(4-BROMO-2-NITROPHENYL)ACETATE
• KHXUTOLCCFWPDH-UHFFFAOYSA-N
• AM80922
• 100487-82-9
• Benzeneacetic acid, 4-bromo-2-nitro-, methyl ester

• MDL： MFCD09027267
• Inchi： 1S/C9H8BrNO4/c1-15-9(12)4-6-2-3-7(10)5-8(6)11(13)14/h2-3,5H,4H2,1H3
• InChI Key： KHXUTOLCCFWPDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(=O)OC

Computed Properties

• Exact Mass: 272.96400
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.609±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 331.702 °C at 760 mmHg
• Flash Point: 154.408 °C
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 72.12000
• LogP: 2.59600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl 2-(4-bromo-2-nitrophenyl)acetate

Methyl 2-(4-bromo-2-nitrophenyl)acetate: Chemical Properties, Applications, and Recent Research Insights

Methyl 2-(4-bromo-2-nitrophenyl)acetate (CAS No. 100487-82-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of properties that make it valuable in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The presence of both bromine and nitro substituents in its molecular structure imparts distinct reactivity, making it a versatile building block for further chemical modifications.

The molecular structure of Methyl 2-(4-bromo-2-nitrophenyl)acetate consists of an acetic acid ester moiety linked to a phenyl ring substituted with a bromine atom at the 4-position and a nitro group at the 2-position. This specific arrangement contributes to its reactivity in various chemical transformations, including nucleophilic aromatic substitution and condensation reactions. The compound's solubility profile and stability under different conditions further enhance its utility in synthetic protocols.

In recent years, Methyl 2-(4-bromo-2-nitrophenyl)acetate has been extensively studied for its potential applications in pharmaceutical development. Its structural motifs are reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or intermediate in the synthesis of drugs targeting various therapeutic areas. For instance, researchers have explored its use in the preparation of heterocyclic compounds, which are known for their pharmacological properties. The bromine and nitro groups provide convenient handles for further functionalization, enabling the construction of complex molecular architectures.

One notable area of research involving Methyl 2-(4-bromo-2-nitrophenyl)acetate is its role in the development of novel agrochemicals. The phenyl ring, a common structural element in many pesticides and herbicides, combined with the electron-withdrawing nature of the nitro group, enhances the compound's interaction with biological targets. This has led to investigations into its derivatives as potential candidates for improving crop protection strategies. The ability to modify the substituents on the phenyl ring allows for fine-tuning of biological activity, making this compound a valuable asset in agrochemical research.

The compound's chemical behavior also makes it interesting from an industrial perspective. Its reactivity towards various coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling, has been leveraged in the synthesis of complex organic molecules. These reactions are crucial in pharmaceutical manufacturing, where precise control over molecular structure is essential for achieving desired pharmacological effects. Methyl 2-(4-bromo-2-nitrophenyl)acetate has been used as a key intermediate in these processes, demonstrating its importance in industrial-scale organic synthesis.

Recent advances in computational chemistry have further highlighted the significance of Methyl 2-(4-bromo-2-nitrophenyl)acetate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of new drugs. These studies have shown that the electronic properties influenced by the bromine and nitro groups play a critical role in determining binding affinities and selectivity. This knowledge is being exploited to develop more effective therapeutic agents with reduced side effects.

The environmental impact of using Methyl 2-(4-bromo-2-nitrophenyl)acetate has also been a point of interest. While it offers numerous benefits in synthetic chemistry, ensuring its responsible use is paramount. Efforts are being made to optimize synthetic routes that minimize waste generation and improve atom economy. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, aligning with global efforts to reduce environmental footprints.

In conclusion, Methyl 2-(4-bromo-2-nitrophenyl)acetate (CAS No. 100487-82-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it valuable in pharmaceutical research, agrochemical development, and industrial synthesis. As our understanding of its properties continues to grow, so does its importance as a building block for innovative chemical solutions. The ongoing research into this compound underscores its role as a cornerstone in modern chemical innovation.